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Compound of Interest

Compound Name: Leachianol G

Cat. No.: B12307102 Get Quote

Despite extensive database searches and inquiries into related natural product literature, the

precise chemical structure and stereochemistry of Leachianol G remain unconfirmed in

publicly accessible scientific records. While this natural product is listed by several chemical

suppliers with a specific CAS number and molecular formula, the foundational research

detailing its isolation and structural elucidation is not readily available. This report outlines the

current state of knowledge and the significant impediment to fulfilling a detailed technical

analysis.

Leachianol G is cataloged as a natural product with the assigned CAS Number 164204-62-0

and a molecular formula of C28H24O7. This information is consistently reported by multiple

chemical vendors, suggesting its existence as a distinct chemical entity. However, the absence

of a published chemical structure in comprehensive databases such as PubChem and

SciFinder, and the inability to locate the primary scientific literature announcing its discovery,

present a critical knowledge gap.

Without the foundational data from the original isolation and structure elucidation studies, a

thorough technical guide on Leachianol G, as requested, cannot be constructed. Key missing

information includes:

Chemical Structure: The connectivity of the 49 atoms (28 carbon, 24 hydrogen, and 7

oxygen) is unknown.

Stereochemistry: The three-dimensional arrangement of atoms in space, including the

absolute configuration of any chiral centers, has not been described.
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Quantitative Data: Spectroscopic data, such as 1H and 13C Nuclear Magnetic Resonance

(NMR) shifts, mass spectrometry fragmentation patterns, and optical rotation values, which

are essential for structural confirmation and characterization, are unavailable.

Experimental Protocols: The methods used for the isolation of Leachianol G from its natural

source and the analytical techniques employed for its characterization have not been found.

Biological Activity and Signaling Pathways: There is no accessible research detailing the

biological effects of Leachianol G or its interactions with cellular signaling pathways.

It is hypothesized that Leachianol G may be a prenylated flavonoid, given that related

compounds are frequently isolated from plants of the Morus genus. Prenylated flavonoids are a

class of natural products known for their structural diversity and wide range of biological

activities. However, this remains speculative without direct evidence.

A search for "Leachianone G," a similarly named compound, revealed it to be a distinct

tetrahydroxyflavanone with the molecular formula C20H20O6, isolated from species such as

Morus alba. This highlights the importance of precise nomenclature in natural product

chemistry and does not shed light on the structure of Leachianol G.

Until the primary scientific literature detailing the structure elucidation of Leachianol G
becomes accessible, any in-depth technical guide or whitepaper on its core structure and

stereochemistry is not feasible. Further investigation would require uncovering the original

publication that first reported this compound.

To cite this document: BenchChem. [An Inquiry into the Elusive Structure of Leachianol G].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12307102#leachianol-g-structure-and-
stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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